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Compound of Interest

Compound Name: H-Met-Lys-OH

Cat. No.: B1336571

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the dissolution and storage of H-Met-Lys-
OH (Methionyl-lysine), a dipeptide with potential applications in various research and
development fields. Adherence to these protocols will help ensure the integrity and stability of
the peptide for reliable experimental outcomes.

Physicochemical Properties and Solubility

H-Met-Lys-OH is a dipeptide composed of a hydrophobic amino acid, Methionine (Met), and a
basic amino acid, Lysine (Lys). The presence of the lysine residue, with its primary amine side
chain (pKa = 10.5), and the N-terminal amine group confers a net positive charge to the
molecule at neutral pH, classifying it as a basic peptide. This property is the primary
determinant for its solubility characteristics.

Due to the methionine residue, this peptide is susceptible to oxidation.[1][2] The thioether group
in methionine can be oxidized to methionine sulfoxide and further to methionine sulfone, which
can alter the peptide's biological activity.[1] Therefore, special precautions should be taken
during its handling and storage.

Table 1: Summary of Solubility and Stability Data for Basic and Methionine-Containing Peptides
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Recommendations for H-

Parameter Guideline
Met-Lys-OH
Store in a desiccated
Form Lyophilized powder environment at -20°C or -80°C.

[3]

Primary Solvent

Sterile, purified water

Attempt dissolution in sterile

water first.

Secondary Solvent (if needed)

Dilute acidic solutions (e.g., 1-

10% acetic acid)

If insoluble in water, use a
small amount of 1% acetic acid
to dissolve, then dilute with
water.[4][5]

Organic Co-solvents (for highly
hydrophobic peptides)

DMSO, DMF, Acetonitrile

Avoid DMSO due to the risk of
oxidizing the methionine
residue.[6] If absolutely
necessary, use high-purity,
anhydrous DMSO in minimal

amounts.

Stock Solution Storage

Aliquot and store at -20°C or
-80°C.

Prepare single-use aliquots to
avoid repeated freeze-thaw

cycles.[4]

Short-term Solution Stability
(2-8°C)

Generally stable for a few days

to a week.

For basic peptides, stability
can range from 2-8 weeks at 2-
8°C.[7] However, due to the
methionine, shorter durations

are recommended.

Long-term Solution Stability
(-20°C)

Can be stable for several

months.

Store frozen for up to several
months. For longer-term

storage, -80°C is preferable.[3]
[7]

Precautions for Methionine

Use oxygen-free solvents;

avoid strong oxidizing agents.

Dissolve in degassed water or
buffer. Blanket the vial with an

inert gas (argon or nitrogen)
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before sealing for storage.[6]

[8]

Experimental Protocols
Protocol for Dissolving H-Met-Lys-OH

This protocol is designed for dissolving lyophilized H-Met-Lys-OH powder. It is recommended
to test the solubility of a small amount of the peptide first before dissolving the entire batch.

Materials:

e Lyophilized H-Met-Lys-OH

Sterile, purified water (degassed)

1% Acetic Acid solution (sterile)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

» Equilibration: Before opening, allow the vial of lyophilized H-Met-Lys-OH to warm to room
temperature in a desiccator. This prevents condensation from forming on the peptide powder.

e Initial Dissolution Attempt (Water):

o Add the appropriate volume of sterile, degassed water to the vial to achieve the desired
stock concentration.

o Gently vortex the vial to mix.

o Visually inspect the solution for any undissolved particles. If the solution is clear, the
peptide is soluble in water. Proceed to step 5.
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e Secondary Dissolution (Acidic Solution):

o If the peptide does not fully dissolve in water, add a small volume of 1% acetic acid
dropwise while vortexing. Use the minimum amount necessary to achieve a clear solution.

o Once the peptide is dissolved, you can dilute the solution with sterile, degassed water to
the final desired concentration.

e Sonication (Optional): If aggregation is suspected, briefly sonicate the solution in a water
bath sonicator. Avoid excessive heating.

» Final Preparation: Once the peptide is completely dissolved, the stock solution is ready for
use or for aliquoting and storage.

Protocol for Storing H-Met-Lys-OH Solutions

Proper storage is critical to maintain the stability and biological activity of H-Met-Lys-OH.
Materials:

e Prepared H-Met-Lys-OH stock solution

 Sterile, low-protein-binding polypropylene microcentrifuge tubes

« Inert gas (Argon or Nitrogen) - Optional but recommended

Procedure:

 Aliquoting: Dispense the H-Met-Lys-OH stock solution into single-use aliquots in sterile
microcentrifuge tubes. The volume of each aliquot should be appropriate for a single
experiment to avoid multiple freeze-thaw cycles.

 Inert Gas Purge (Optional): To minimize oxidation of the methionine residue, gently flush the
headspace of each aliquot tube with an inert gas like argon or nitrogen before capping.

o Short-Term Storage: For use within a few days, aliquots can be stored at 4°C.
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e Long-Term Storage: For storage longer than a few days, store the aliquots at -20°C or, for
extended periods, at -80°C.[3][7]

Diagrams

Dissolution Protocol

Click to download full resolution via product page

Caption: Experimental workflow for dissolving and storing H-Met-Lys-OH solutions.
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Caption: Potential metabolic fate of H-Met-Lys-OH following cellular uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for H-Met-Lys-OH
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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lys-oh-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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